4-(2-Methoxy-ethylsulfanyl)-phenylboronic acid

• CAS No.: 1032825-12-9
• Molecular Formula: C9H13BO3S
• Molecular Weight: 212.08 g/mol
• IUPAC Name: [4-(2-methoxyethylsulfanyl)phenyl]boronic acid
• InChI: InChI=1S/C9H13BO3S/c1-13-6-7-14-9-4-2-8(3-5-9)10(11)12/h2-5,11-12H,6-7H2,1H3
• InChI Key: LHFUKFYHFKYPGI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)SCCOC)(O)O

Description

4-(2-Methoxy-ethylsulfanyl)-phenylboronic acid is a useful research compound. Its molecular formula is C9H13BO3S and its molecular weight is 212.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-mercaptophenylboronic acid (1.0 g, 90%, 5.84 mmol), 1-bromo-2-methoxyethane (1.8 g, 13 mmol) and K2CO3 (2.70 g, 19.5 mmol) in CH3CN (20 mL) was stirred at ambient temperature overnight. After CH3CN was removed, water was added to the residue, and the solid was collected via filtration and washed with water to give 0.9 g of the crude (4-{[2-(methoxy)ethyl]thio}phenyl)boronic acid (75% pure by LC-MS). The crude boronic acid was used without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 4-mercaptophenylboronic acid (3.08 g, 20 mmol) in anhydrous N,N-dimethylormamide (50 mL) was added solid potassium carbonate (9.7 g, 70 mmol). The mixture was stirred at 25° C. for 10 min and then treated with 1-bromo-2-methoxy-ethane (6.6 mL, 70 mmol) dropwise. The resulting mixture was stirred at 25° C. for 7 h and quenched with water. The mixture was extracted with ethyl acetate (2×150 mL), washed with water (3×100 mL), dried over anhydrous sodium sulfate and concentrated in vacuo to afford 4-(2-methoxy-ethylsulfanyl)-phenylboronic acid (4 g, 94%) which was used in the next step without further purification.